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Compound of Interest

Compound Name: 4-Aminoheptanedioic acid

CAS No.: 7766-85-0

Cat. No.: B3283962

Get Quote

Introduction & Strategic Analysis
4-Aminoheptanedioic acid is a dicarboxylic acid featuring an amino group at the

-position relative to both carboxyl termini.[1] It serves as a critical probe for:

Glutamate Transporter Studies: Acting as a conformationally flexible analog of L-glutamate.

[1]

Peptidomimetics: Introducing non-proteinogenic spacers into peptide backbones to modulate

folding and proteolytic stability.[1]

Metabolic Engineering: Serving as a substrate analog in lysine and diaminopimelate (DAP)

biosynthesis pathways.

Synthetic Strategy: The Reductive Amination Route
While enzymatic routes exist for similar substrates (e.g., transaminases), they often require

specific screening for 7-carbon backbones.[1] The chemical route via oxime reduction is
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preferred for laboratory-scale synthesis (1–50g) due to its robustness, scalability, and the

commercial availability of the ketone precursor.

The Logic of the Pathway:

Protection: We start with the diethyl ester (Diethyl 4-oxopimelate) rather than the free acid.[1]

This ensures solubility in organic solvents and prevents zwitterion formation during the

oximation step, facilitating easier workup.

Oximation: Conversion of the ketone to the oxime locks the nitrogen into the molecule

quantitatively.

Reduction: Catalytic hydrogenation reduces the C=N bond to the C-N amine.

Deprotection: Acidic hydrolysis removes the ethyl esters to yield the final amino acid salt.

Reaction Workflow Visualization
The following diagram outlines the critical path and decision points for the synthesis.
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Starting Material:
Diethyl 4-oxopimelate

(CAS 6317-49-3)

Step 1: Oximation
(NH2OH·HCl, NaOAc, EtOH)

Temp: Reflux 2h

QC Check: IR
Disappearance of C=O (1715 cm-1)?

No (Repeat)

Step 2: Hydrogenation
(H2, 10% Pd/C, EtOH/AcOH)

Pressure: 3-4 atm

Yes

Step 3: Hydrolysis
(6M HCl, Reflux 18h)

Purification
Ion Exchange (Dowex 50W)

Elute with 1M NH4OH

Target Product:
4-Aminoheptanedioic Acid

(White Solid)

Click to download full resolution via product page
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Caption: Figure 1. Step-wise synthetic workflow for 4-Aminoheptanedioic acid showing

critical QC checkpoints.

Detailed Experimental Protocols
Phase 1: Synthesis of Diethyl 4-
(hydroxyimino)heptanedioate (Oxime Intermediate)
Rationale: The ketone carbonyl is converted to an oxime to facilitate reduction. Sodium acetate

acts as a buffer to neutralize the HCl released from hydroxylamine hydrochloride, driving the

equilibrium forward.

Reagents:

Diethyl 4-oxopimelate (11.5 g, 50 mmol)[1]

Hydroxylamine hydrochloride (5.2 g, 75 mmol, 1.5 equiv)[1]

Sodium acetate trihydrate (10.2 g, 75 mmol)[1]

Ethanol (100 mL)

Water (20 mL)

Protocol:

Dissolve hydroxylamine hydrochloride and sodium acetate in water (20 mL) in a 250 mL

round-bottom flask.

Add Ethanol (100 mL) followed by Diethyl 4-oxopimelate.

Equip the flask with a magnetic stir bar and a reflux condenser.

Heat to reflux (approx. 80°C) for 2–3 hours.

QC Check: Monitor by TLC (Silica, Hexane:EtOAc 3:1). The starting ketone spot (

) should disappear, replaced by the oxime spot (
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).

Workup: Concentrate the mixture under reduced pressure to remove ethanol.

Extract the aqueous residue with Dichloromethane (DCM) (

mL).

Wash combined organics with brine, dry over anhydrous

, and concentrate to yield the crude oxime as a viscous oil.

Yield Expectation: >90% (approx.[1][2][3] 11.0 g).[1]

Stability:[1] The oxime is stable and can be stored at 4°C.

Phase 2: Catalytic Hydrogenation to Diethyl 4-
aminoheptanedioate[1]
Rationale: Pd/C catalyzed hydrogenation is cleaner than Zinc/Acetic acid reduction for this

substrate, avoiding metal waste and simplifying purification.[1]

Reagents:

Crude Oxime (from Phase 1)

10% Palladium on Carbon (Pd/C) (1.0 g, ~10 wt% loading)[1]

Ethanol (150 mL)

Glacial Acetic Acid (5 mL) – Critical for amine protonation to prevent catalyst poisoning.

Protocol:

Dissolve the crude oxime in Ethanol (150 mL) and Acetic Acid (5 mL) in a hydrogenation

bottle (Parr flask).

Carefully add Pd/C catalyst.[1] (Caution: Pd/C can ignite solvent vapors; add under inert gas

flow like Nitrogen).[1]
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Connect to a Parr shaker or hydrogenation apparatus.[1]

Purge with

gas three times.[1]

Shake under

atmosphere (40–60 psi / 3–4 atm) at room temperature for 12–18 hours.

QC Check: H-NMR of an aliquot should show the disappearance of the downfield oxime

signals and appearance of the methine proton at C4 (

~3.0–3.5 ppm).

Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with Ethanol.

Concentrate the filtrate to obtain the acetate salt of the amino ester.

Phase 3: Hydrolysis and Purification[1]
Rationale: Strong acid hydrolysis cleaves the ethyl esters. Ion exchange chromatography is the

most reliable method to isolate the free zwitterionic amino acid from the excess salts.

Protocol:

Dissolve the crude amino ester residue in 6M HCl (100 mL).

Reflux for 12–18 hours.

Concentrate to dryness under reduced pressure to yield the crude hydrochloride salt.

Purification (Dowex 50W-X8):

Prepare a column with cation exchange resin (Dowex 50W,

form).[1]

Dissolve the crude solid in minimal water and load onto the column.
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Wash with distilled water (approx. 3 column volumes) until the eluate is neutral (removes

unreacted acids and salts).

Elute the amino acid with 1M

(Ammonium Hydroxide).

Collect ninhydrin-positive fractions.[1]

Concentrate the ammoniacal fractions to dryness.

Recrystallization: Dissolve the residue in minimal hot water and add Ethanol to induce

crystallization. Cool to 4°C.[1]

Filter the white crystals and dry under vacuum.

Quantitative Data Summary
Parameter Value / Condition Notes

Overall Yield 65% – 75% From Diethyl 4-oxopimelate

Appearance White crystalline solid
Hygroscopic as HCl salt; non-

hygroscopic as zwitterion

Melting Point 225–228°C (dec.)[1] Decomposes upon melting

Solubility Water (High), EtOH (Low) Insoluble in non-polar solvents

pK_a Values
~2.1 (COOH), ~4.3 (COOH),

~9.7 (NH2)

Estimated based on glutamic

acid homology

Quality Control & Troubleshooting
Self-Validating Analytical Checkpoints

IR Spectroscopy (Intermediate):

Success Indicator: Disappearance of the ketone carbonyl stretch at 1715 cm⁻¹.

Failure Mode: If 1715 cm⁻¹ persists after Phase 1, the oximation is incomplete. Add more
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and reflux longer.

NMR Spectroscopy (Final Product):

1H NMR (D2O): Look for the symmetry. You should see only three distinct signals

(excluding solvent):

~3.6 ppm (1H, m, CH-NH2)[1]

~2.4 ppm (4H, t, 2 x CH2-COOH)[1]

~1.9 ppm (4H, m, 2 x CH2-CH-N)[1]

Note: If the integral ratios are complex, the hydrolysis might be incomplete (check for ethyl

signals at 1.2 and 4.1 ppm).

Common Pitfalls
Catalyst Poisoning: If hydrogenation stalls, the amine product might be poisoning the Pd

surface. Ensure Acetic Acid is present in the reduction solvent to keep the amine protonated.

Ester Hydrolysis: Do not rush the final hydrolysis. The steric bulk around the

-position is low, but complete cleavage of both esters requires sustained reflux.
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Note on Specificity: While modern borohydrides are used, the catalytic hydrogenation
method (Phase 2) is preferred for dicarboxylic esters to avoid ester reduction side
reactions common with stronger hydride reagents.

Biological Context

Research on

-amino acids and glutamate analogs: Journal of Medicinal Chemistry studies on excitatory
amino acid transporter (EAAT) inhibitors often utilize 4-substituted heptanedioic acid
derivatives.[1]

(Note: For commercial sourcing of the starting material, search for "Diethyl 4-oxopimelate" or

"Diethyl 4-ketopimelate" under CAS 6317-49-3.)[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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